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Compound of Interest

Compound Name: Acetaldehyde

Cat. No.: B116499 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

hazardous chemicals is paramount. Acetaldehyde, a volatile and flammable compound with

significant health risks, requires stringent safety protocols to minimize exposure and ensure a

secure laboratory environment. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to build a foundation of trust and safety in

your critical work.

Acetaldehyde is classified as a possible human carcinogen and can cause irritation to the

eyes, skin, and respiratory tract.[1] It is an extremely flammable liquid and vapor, with vapors

potentially forming explosive mixtures in the air.[1][2] Adherence to proper personal protective

equipment (PPE) protocols and handling procedures is non-negotiable.

Essential Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical when handling acetaldehyde. The following table

summarizes the required equipment to protect against splashes, vapors, and fire hazards.
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Body Part
Personal Protective
Equipment

Specifications and
Rationale

Eyes/Face
Chemical safety goggles and a

face shield

Provides robust protection

from splashes and irritating

vapors. Must comply with

OSHA 29 CFR 1910.133 or

European Standard EN166.[3]

[4]

Skin/Body
Flame-retardant lab coat, long

pants, and closed-toe shoes

Prevents skin exposure to

accidental splashes and

provides a crucial layer of

protection in the event of a fire.

[3][4]

Hands

Double-gloving: Inner layer of

nitrile or neoprene, with an

outer layer of butyl rubber or a

neoprene/natural rubber blend.

Offers comprehensive

protection against skin

absorption and chemical

degradation of the gloves.[1][3]

[5] Butyl and Viton/Butyl gloves

are highly recommended.[6]

Respiratory

Full-face respirator with multi-

purpose combination (US)

respirator cartridges

To be used as a backup to

engineering controls,

especially when there is a risk

of exceeding exposure limits.

[3] All work with acetaldehyde

should be conducted in a

certified chemical fume hood.

[2][3]

Exposure Limits and Physical Properties
Understanding the quantitative safety data for acetaldehyde is crucial for risk assessment and

maintaining a safe working environment.
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Parameter Value Reference

OSHA PEL (Permissible

Exposure Limit)
200 ppm (8-hour TWA) [6][7]

ACGIH TLV (Threshold Limit

Value)
25 ppm (Ceiling) [6][8]

NIOSH REL (Recommended

Exposure Limit)

Lowest Feasible Concentration

(due to carcinogenicity)
[6][9]

IDLH (Immediately Dangerous

to Life or Health)
2,000 ppm [6]

Flash Point -38°C (-36°F) [7][8]

Flammable Limits (in air) 4.0% - 60% by volume [7]

Autoignition Temperature 175°C (347°F) [7]

Operational Plan: A Step-by-Step Protocol for Safe
Handling
A systematic approach to handling acetaldehyde, from preparation through disposal, is

essential to minimize risk.

Preparation
Designated Area: All work with acetaldehyde must be conducted in a certified chemical

fume hood.[3]

Ignition Sources: Ensure the work area is free of all ignition sources, including open flames,

hot plates, and static electricity hazards.[8][10] Use only non-sparking tools and explosion-

proof equipment.[2][6]

Emergency Equipment: Verify that a safety shower and eyewash station are readily

accessible and have been recently tested.[3][4] An appropriate fire extinguisher (dry

chemical, CO2, or alcohol-resistant foam) should be nearby.[6]
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PPE Donning: Put on all required PPE as outlined in the table above before entering the

designated handling area.

Handling
Inert Atmosphere: Whenever possible, handle acetaldehyde under an inert atmosphere

(e.g., nitrogen or argon) to prevent the formation of explosive peroxides.[10]

Container Management: Keep containers of acetaldehyde tightly closed when not in use

and store them in a cool, dry, and well-ventilated area away from direct sunlight and heat.[1]

[2] Recommended storage temperature is 2-8°C.[3]

Grounding: Ground and bond all metal containers during the transfer of acetaldehyde to

prevent the buildup of static electricity.[6][11]

Avoid Incompatibles: Keep acetaldehyde away from oxidizing agents, acids, and bases.[2]

Disposal
Waste Collection: All acetaldehyde-contaminated waste, including empty containers, used

gloves, and absorbent materials, must be collected in a designated, labeled hazardous

waste container.[10]

Labeling: Clearly label the hazardous waste container as "Hazardous Waste -

Acetaldehyde" and include other relevant hazard warnings (e.g., Flammable, Carcinogen).

[3]

Institutional Guidelines: Follow all institutional and local regulations for the disposal of

hazardous chemical waste.[10] Do not pour acetaldehyde down the drain.[6]

Emergency Procedures
Immediate and correct responses to emergencies can significantly mitigate harm.

Spills:

Evacuate non-essential personnel from the area and eliminate all ignition sources.[6]
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Wearing appropriate PPE, absorb small spills with an inert material such as sand,

diatomaceous earth, or a commercial sorbent.[6][10] Do not use combustible materials like

sawdust.[8]

Collect the absorbed material into a sealed container for hazardous waste disposal.[6]

For large spills, evacuate the area and contact your institution's emergency response

team.[12]

Exposure:

Skin Contact: Immediately flush the affected skin with large amounts of soap and water for

at least 15 minutes and remove contaminated clothing.[6][10]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.[2][10]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[3]

[6]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[2][3]
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Acetaldehyde Handling Workflow
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Caption: A workflow diagram illustrating the key stages of safely handling acetaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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